Cas no 593272-75-4 (4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid)
593272-75-4 structure
Product Name:4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid
CAS No:593272-75-4
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD03923237
CID:1023160
PubChem ID:881957
Update Time:2025-04-20
4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid
- 4-methyl-3-(1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
- 4-Methyl-3-pyrrol-1-yl-benzoic acid
- Benzoic acid, 4-methyl-3-(1H-pyrrol-1-yl)- (9CI)
- 4-methyl-3-pyrrolylbenzoic acid
- AC1LH590
- AC1Q2EDF
- BB_SC-1356
- HMS1555L15
- MolPort-000-795-373
- TimTec1_007649
- 4-methyl-3-pyrrol-1-yl-benzoic acid, AldrichCPR
- Z57357833
- EN300-26229
- MFCD03923237
- VS-09661
- 593272-75-4
- AB00289915-04
- BBL030179
- 4-methyl-3-(pyrrol-1-yl)benzoic acid
- CCG-117313
- DB-028609
- DTXSID10358226
- STK192250
- E83324
- AKOS000103734
- 4-methyl-3-pyrrol-1-ylbenzoic acid
- SB62342
- NCGC00320319-01
- IDI1_033303
- 4-methyl-3-(1H-pyrrol-1-yl)benzoicacid
-
- MDL： MFCD03923237
- Inchi： 1S/C12H11NO2/c1-9-4-5-10(12(14)15)8-11(9)13-6-2-3-7-13/h2-8H,1H3,(H,14,15)
- InChI Key： OFNPBYYSTKWMRV-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C)=C(C=1)N1C=CC=C1)=O
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 396.6°C at 760 mmHg
- Flash Point: 193.7°C
- Refractive Index: 1.587
- PSA: 42.23
4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018581-500mg |
4-Methyl-3-pyrrol-1-yl-benzoic acid |
593272-75-4 | 500mg |
3055CNY | 2021-05-07 | ||
| Matrix Scientific | 018581-500mg |
4-Methyl-3-pyrrol-1-yl-benzoic acid |
593272-75-4 | 500mg |
$188.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018581-500mg |
4-Methyl-3-pyrrol-1-yl-benzoic acid |
593272-75-4 | 500mg |
3055.0CNY | 2021-07-05 | ||
| Chemenu | CM305970-1g |
4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid |
593272-75-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Matrix Scientific | 018581-1g |
4-Methyl-3-pyrrol-1-yl-benzoic acid |
593272-75-4 | 1g |
$308.00 | 2023-09-11 | ||
| TRC | M782673-50mg |
4-methyl-3-(1H-pyrrol-1-yl)benzoic Acid |
593272-75-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M782673-100mg |
4-methyl-3-(1H-pyrrol-1-yl)benzoic Acid |
593272-75-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M782673-500mg |
4-methyl-3-(1H-pyrrol-1-yl)benzoic Acid |
593272-75-4 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-26229-0.05g |
4-methyl-3-(1H-pyrrol-1-yl)benzoic acid |
593272-75-4 | 95.0% | 0.05g |
$35.0 | 2025-02-20 | |
| Enamine | EN300-26229-0.1g |
4-methyl-3-(1H-pyrrol-1-yl)benzoic acid |
593272-75-4 | 95.0% | 0.1g |
$52.0 | 2025-02-20 |
4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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